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N-[4-[[(2-Amino-1,4-dihydro-4-oxopteridin-6-yl)methyl]amino]benzoyl]-L-aspartic acid N-[4-[[(2-Amino-1,4-dihydro-4-oxopteridin-6-yl)methyl]amino]benzoyl]-L-aspartic acid
Brand Name: Vulcanchem
CAS No.: 14798-76-6
VCID: VC0079853
InChI: InChI=1S/C18H17N7O6/c19-18-24-14-13(16(29)25-18)22-10(7-21-14)6-20-9-3-1-8(2-4-9)15(28)23-11(17(30)31)5-12(26)27/h1-4,7,11,20H,5-6H2,(H,23,28)(H,26,27)(H,30,31)(H3,19,21,24,25,29)/t11-/m0/s1
SMILES: C1=CC(=CC=C1C(=O)NC(CC(=O)O)C(=O)O)NCC2=CN=C3C(=N2)C(=O)N=C(N3)N
Molecular Formula: C18H17N7O6
Molecular Weight: 427.4 g/mol

N-[4-[[(2-Amino-1,4-dihydro-4-oxopteridin-6-yl)methyl]amino]benzoyl]-L-aspartic acid

CAS No.: 14798-76-6

Main Products

VCID: VC0079853

Molecular Formula: C18H17N7O6

Molecular Weight: 427.4 g/mol

N-[4-[[(2-Amino-1,4-dihydro-4-oxopteridin-6-yl)methyl]amino]benzoyl]-L-aspartic acid - 14798-76-6

CAS No. 14798-76-6
Product Name N-[4-[[(2-Amino-1,4-dihydro-4-oxopteridin-6-yl)methyl]amino]benzoyl]-L-aspartic acid
Molecular Formula C18H17N7O6
Molecular Weight 427.4 g/mol
IUPAC Name (2S)-2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methylamino]benzoyl]amino]butanedioic acid
Standard InChI InChI=1S/C18H17N7O6/c19-18-24-14-13(16(29)25-18)22-10(7-21-14)6-20-9-3-1-8(2-4-9)15(28)23-11(17(30)31)5-12(26)27/h1-4,7,11,20H,5-6H2,(H,23,28)(H,26,27)(H,30,31)(H3,19,21,24,25,29)/t11-/m0/s1
Standard InChIKey VKLXENVTLKYHFH-NSHDSACASA-N
Isomeric SMILES C1=CC(=CC=C1C(=O)N[C@@H](CC(=O)O)C(=O)O)NCC2=CN=C3C(=N2)C(=O)N=C(N3)N
SMILES C1=CC(=CC=C1C(=O)NC(CC(=O)O)C(=O)O)NCC2=CN=C3C(=N2)C(=O)N=C(N3)N
Canonical SMILES C1=CC(=CC=C1C(=O)NC(CC(=O)O)C(=O)O)NCC2=CN=C3C(=N2)C(=O)N=C(N3)N
PubChem Compound 21140021
Last Modified Nov 09 2021
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